Cas no 1261474-46-7 (Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate)

• Product Name: Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate
• CAS No: 1261474-46-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD18417524
• CID: 2093340
• PubChem ID: 72207524
• Update Time: 2025-06-08

Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate
• Methyl 4-Azaindole-7-carboxylate
• SY318990
• 1H-Pyrrolo[3,2-b]pyridine-7-carboxylic acid, methyl ester
• PB28760
• DB-401781
• AKOS025287221
• METHYL1H-PYRROLO[3,2-B]PYRIDINE-7-CARBOXYLATE
• AS-51315
• 1261474-46-7
• CS-0049232
• P12373
• MFCD18417524

• MDL： MFCD18417524
• Inchi： 1S/C9H8N2O2/c1-13-9(12)6-2-4-10-7-3-5-11-8(6)7/h2-5,11H,1H3
• InChI Key： DVJBYOCQBSKGAC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=NC2C=CNC=21)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.8 g/l) (25 º C),

Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate

Research Update on Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate (CAS: 1261474-46-7) in Chemical Biology and Pharmaceutical Applications

Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate (CAS: 1261474-46-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its pyrrolopyridine core, serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its potential in the development of novel anticancer, anti-inflammatory, and antiviral agents, making it a focal point in contemporary pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate as a precursor in the synthesis of selective kinase inhibitors. Researchers demonstrated its utility in constructing compounds with high affinity for specific tyrosine kinases implicated in cancer progression. The study employed computational docking and molecular dynamics simulations to optimize the compound's derivatives, resulting in improved pharmacokinetic properties and reduced off-target effects. These findings underscore the compound's potential in precision medicine and targeted therapy development.

Further investigations have explored the compound's application in antiviral drug design. A recent preprint on bioRxiv detailed its incorporation into novel nucleoside analogs, which exhibited potent activity against RNA viruses, including SARS-CoV-2 variants. The study emphasized the compound's ability to enhance the metabolic stability of these analogs, addressing a common challenge in antiviral therapeutics. These results suggest that Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate could play a pivotal role in future pandemic preparedness strategies.

In addition to its therapeutic applications, advancements in the synthetic methodology of Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate have been reported. A 2024 Organic Letters publication described a novel, scalable synthesis route utilizing palladium-catalyzed cross-coupling reactions, which significantly improved yield and purity compared to traditional methods. This development is particularly relevant for industrial-scale production, facilitating the compound's broader adoption in pharmaceutical manufacturing.

Ongoing clinical trials involving derivatives of Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate are showing promising results in early-phase studies for solid tumors and hematological malignancies. Preliminary data presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting indicated favorable safety profiles and preliminary efficacy signals, warranting further investigation in larger cohorts. These developments position the compound as a valuable scaffold in oncology drug discovery pipelines.

Looking ahead, researchers are exploring the compound's potential in addressing emerging challenges such as antimicrobial resistance and neurodegenerative diseases. Its structural flexibility allows for diverse modifications, making it a versatile platform for addressing multiple therapeutic areas. As synthetic chemistry and computational drug design techniques continue to advance, Methyl 1H-pyrrolo[3,2-b]pyridine-7-carboxylate is expected to remain at the forefront of innovative drug development efforts in the coming years.